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Compound of Interest

Compound Name: 1-Chloro-6-phenylhexane

CAS No.: 102649-78-5; 71434-68-9

Cat. No.: B2690152

Get Quote

Executive Summary & Core Directive
1-Chloro-6-phenylhexane (CAS: 26465-81-6 / 71434-68-9) is a long-chain alkyl halide often

utilized as a linker in medicinal chemistry or a substrate in Friedel-Crafts alkylations.[1][2]

The Core Directive: Because this molecule contains a chlorine atom, it MUST be classified and

disposed of as Halogenated Organic Waste. Under no circumstances should this compound be

mixed with non-halogenated solvents (e.g., Acetone, Ethanol) or poured down the drain.[3]

Mixing halogenated waste with non-halogenated streams forces the entire volume to be treated

as halogenated, exponentially increasing disposal costs and complicating incineration due to

the generation of acidic gases (HCl) [1].

Chemical Profile & Hazard Identification
Effective disposal begins with accurate identification. This compound exhibits lipophilic

properties and potential alkylating activity.
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Parameter Data Operational Implication

Chemical Name 1-Chloro-6-phenylhexane
Primary identifier for waste

tags.

CAS Number 26465-81-6 (or 71434-68-9)
Use for inventory tracking and

SDS retrieval.[1]

Molecular Weight ~196.72 g/mol

Heavier than water; may form

bottom layer in aqueous

mixtures.[1]

Physical State
Liquid (Colorless to pale

yellow)

Requires liquid-tight secondary

containment.[1]

Flash Point >100°C (Estimated)
Combustible. Store away from

open flames/heat sources.

Reactivity Alkyl Halide

INCOMPATIBLE with strong

oxidizers, strong bases, and

alkali metals (Mg, Na).

Primary Hazards
Skin/Eye Irritant, Aquatic

Toxicity

Requires Nitrile gloves and

safety glasses.

Waste Segregation Logic (The "Halogen Rule")[1]
The most critical step in the disposal workflow is Segregation.[1] You must isolate this chemical

from general organic waste.[1]

Why Segregation Matters
Incineration of chlorinated compounds releases Hydrogen Chloride (HCl) gas. Facilities require

specialized scrubbers to neutralize this acid gas.[1] If you contaminate a 20L drum of non-

halogenated waste with just 50mL of 1-Chloro-6-phenylhexane, the entire drum requires this

expensive, specialized treatment [2].[1]

Segregation Decision Tree
The following logic gate ensures compliance with EPA regulations and cost-efficiency.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://webbook.nist.gov/cgi/cbook.cgi?ID=C71434689
https://webbook.nist.gov/cgi/cbook.cgi?ID=C71434689
https://webbook.nist.gov/cgi/cbook.cgi?ID=C71434689
https://webbook.nist.gov/cgi/cbook.cgi?ID=C71434689
https://webbook.nist.gov/cgi/cbook.cgi?ID=C71434689
https://webbook.nist.gov/cgi/cbook.cgi?ID=C71434689
https://www.benchchem.com/product/b2690152/docs?utm_src=pdf-body#operational-guide-safe-handling-and-disposal-of-1-chloro-6-phenylhexane
https://webbook.nist.gov/cgi/cbook.cgi?ID=C71434689
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2690152?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Generation:
1-Chloro-6-phenylhexane

Contains F, Cl, Br, or I?

YES (Chlorine)

Structure Analysis

Select Waste Stream

Stream A: Halogenated Organics
(High Temp Incineration + Scrubber)

Mandatory Path

Stream B: Non-Halogenated
(Standard Fuel Blending)

PROHIBITED

Container: HDPE or Glass
Label: 'Halogenated Waste'

Click to download full resolution via product page

Figure 1: Waste segregation logic dictating the mandatory isolation of halogenated compounds

to prevent cross-contamination of waste streams.

Operational Disposal Protocol
Follow this self-validating workflow to ensure "Cradle-to-Grave" compliance.

Step 1: Container Selection[1][4]
Material: Use High-Density Polyethylene (HDPE) or Glass (Amber preferred).[1]
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Avoid: Metal containers (unless lined), as long-term storage of alkyl halides can lead to

hydrolysis and subsequent metal corrosion if moisture is present.[1]

Headspace: Leave at least 10% headspace to allow for thermal expansion.[1]

Step 2: Labeling (RCRA Compliance)
Before the first drop of waste enters the container, apply a hazardous waste tag with the

following:

Full Chemical Name: "1-Chloro-6-phenylhexane" (No abbreviations/formulas).

Hazard Checkbox: Mark "Toxic" and "Irritant".[1]

Step 3: Accumulation
Keep the container closed at all times except when adding waste (EPA 40 CFR 262.[1]15)

[3].

Store in a secondary containment tray to capture potential leaks.[1]

Compatibility Check: Do not add strong bases (e.g., Sodium Hydroxide) to this container, as

this may trigger elimination reactions generating heat and alkenes.

Step 4: Final Hand-off
Once the container is 90% full or 6 months have passed:

Seal the cap tightly.[1][4]

Wipe the exterior to remove residue.[1]

Request pickup from your EHS (Environmental Health & Safety) department or licensed

hazardous waste contractor.

Emergency Response: Spill Cleanup
In the event of a spill (>100 mL), execute the following protocol immediately.
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Required Materials
Absorbent: Vermiculite, sand, or commercial "Solvent" spill pads.

PPE: Nitrile gloves (double-gloved recommended), lab coat, safety goggles.[1]

Tools: Non-sparking scoop, heavy-duty waste bags.

Cleanup Workflow

1. Alert & Isolate
(Evacuate immediate area)

2. Don PPE
(Nitrile Gloves, Goggles)

3. Containment
(Dike with Vermiculite)

4. Absorption
(Cover spill completely)

5. Collection
(Scoop into bag/pail)

6. Label & Dispose
(Treat as Halogenated Waste)

Click to download full resolution via product page

Figure 2: Sequential response protocol for liquid spills ensuring personnel safety and

containment.

Technical Note on Absorbents: Do not use paper towels for large spills.[1] Paper increases the

surface area for evaporation, potentially raising the concentration of vapors in the lab. Inert

mineral absorbents (vermiculite) suppress vapor generation [4].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2690152?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

